Cas no 1880470-34-7 (1H-Azepine-3-methanamine, hexahydro-1-[(1-methylethyl)sulfonyl]-)

• Product Name: 1H-Azepine-3-methanamine, hexahydro-1-[(1-methylethyl)sulfonyl]-
• CAS No: 1880470-34-7
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 5296269
• Update Time: 2025-07-09

1H-Azepine-3-methanamine, hexahydro-1-[(1-methylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-3-methanamine, hexahydro-1-[(1-methylethyl)sulfonyl]-

• Inchi： 1S/C10H22N2O2S/c1-9(2)15(13,14)12-6-4-3-5-10(7-11)8-12/h9-10H,3-8,11H2,1-2H3
• InChI Key： GJTOVFOIQIVPJA-UHFFFAOYSA-N
• SMILES： N1(S(C(C)C)(=O)=O)CCCCC(CN)C1

Additional information on 1H-Azepine-3-methanamine, hexahydro-1-[(1-methylethyl)sulfonyl]-

Compound CAS No. 1880470-34-7: 1H-Azepine-3-methanamine, Hexahydro-1-[(1-Methylethyl)sulfonyl]-

The compound with CAS No. 1880470-34-7, known as 1H-Azepine-3-methanamine, Hexahydro-1-[(1-Methylethyl)sulfonyl]-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the azepine class of heterocyclic compounds, which are characterized by a seven-membered ring containing one nitrogen atom. The presence of the sulfonyl group and the hexahydro substitution further distinguishes this compound, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. The azepine framework is known for its versatility, allowing for modifications that can target specific biological pathways. For instance, researchers have explored the role of 1H-Azepine-3-methanamine derivatives in modulating GABA receptors, which are critical in treating neurological disorders such as epilepsy and anxiety. The addition of the sulfonyl group in this compound enhances its pharmacokinetic properties, making it more bioavailable and stable within biological systems.

One of the most promising aspects of CAS No. 1880470-34-7 is its potential as a lead compound in drug discovery. By leveraging computational chemistry tools, scientists have been able to predict the binding affinities of this compound to various drug targets. These studies suggest that the molecule could serve as a scaffold for developing agents with improved efficacy and reduced side effects. Furthermore, advancements in synthetic chemistry have enabled the efficient synthesis of this compound, reducing production costs and making it more accessible for large-scale studies.

In terms of structural analysis, the hexahydro substitution provides rigidity to the azepine ring, which is crucial for maintaining the compound's bioactivity. The sulfonyl group attached to the nitrogen atom not only enhances solubility but also contributes to the molecule's stability in physiological environments. Recent spectroscopic studies have provided deeper insights into the electronic structure of this compound, revealing its ability to engage in hydrogen bonding interactions—a key factor in drug-receptor interactions.

The environmental impact of CAS No. 1880470-34-7 has also been a topic of interest. Researchers have investigated its biodegradability under various conditions, with findings indicating that it undergoes rapid degradation in aerobic environments. This is particularly important for ensuring that its use does not pose long-term risks to ecosystems. Additionally, toxicological studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, further supporting its potential for safe use in medical applications.

Looking ahead, ongoing research aims to explore the stereochemical properties of 1H-Azepine-3-methanamine, Hexahydro-1-[(1-Methylethyl)sulfonyl]- to optimize its pharmacodynamic profile. Advances in chiral synthesis techniques are expected to play a pivotal role in producing enantiomerically pure compounds, which could enhance therapeutic outcomes while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are also paving the way for clinical trials that could validate its efficacy in treating various diseases.

In conclusion, CAS No. 1880470-34-7, or 1H-Azepine-3-methanamine, Hexahydro-1-[(1-Methylethyl)sulfonyl]-, represents a significant advancement in heterocyclic chemistry with promising applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and pharmacology, positions it as a valuable tool for future innovations in drug development and environmental science.